(R)-4-(tert-Butyl)-2-(pyrimidin-2-yl)-4,5-dihydrooxazole

• IUPAC Name: (4R)-4-tert-butyl-2-pyrimidin-2-yl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C11H15N3O/c1-11(2,3)8-7-15-10(14-8)9-12-5-4-6-13-9/h4-6,8H,7H2,1-3H3/t8-/m0/s1
• InChI Key: BJVQEWQRCMCVLE-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2=NC=CC=N2
• Isomeric SMILES: CC(C)(C)[C@@H]1COC(=N1)C2=NC=CC=N2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

(R)-4-(tert-Butyl)-2-(pyrimidin-2-yl)-4,5-dihydrooxazole is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Production of Anti-Tumor Agents : This compound has been utilized in synthesizing analogues of the marine anti-tumor agent curacin A (Martin, Mann, & Sageot, 1999).

• Physiological Research : It serves as a plant growth retardant, useful in studying terpenoid metabolism and its relation to cell division, elongation, and senescence (Grossmann, 1990).

• Biological Activity Research : This compound exhibits low toxicity and a broad spectrum of biological activities, making it a promising candidate for researching its chemical structure and biological activity (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).

• Electrocatalysis in CO2 Reduction : It has been found effective in Re(pyridine-oxazoline)(CO)3Cl complexes for the electrocatalytic reduction of CO2 (Nganga et al., 2017).

• Chemical Structure Analysis : The compound is utilized in chemical research for analyzing the structures of various compounds (Zelenov et al., 2014).

• Anti-Inflammatory and Antinociceptive Activities : It has shown potential in vitro as an anti-inflammatory agent and exhibits antinociceptive activity in a pain model (Altenbach et al., 2008).

• Photoluminescence : Oxazole derivatives, including this compound, display higher photoluminescence efficiencies and reversible fluorescence photo-switching, which is useful in various applications (Eseola et al., 2011).

• Fungicidal Activity : It exhibits potent fungicidal activity against certain pathogens (Ye et al., 2014).

• Electroluminescence in Organic LEDs : It is used in Os(II) diimine complexes as phosphors for organic light-emitting diodes, showing high device efficiency (Chen et al., 2005).

• Cytotoxic Properties : Gold(III) complexes with this compound show remarkable cytotoxic properties against certain cancer cell lines (Maiore et al., 2012).

• Self-Assembly into Organogels : Tert-butyl-containing α-gelators based on this compound can self-assemble into organogels and act as mechanofluorochromic dyes (Mi et al., 2018).